Cas no 2229568-19-6 (2-methyl-4-(1,2-oxazol-3-yl)butanoic acid)

• Product Name: 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid
• CAS No: 2229568-19-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6191228
• PubChem ID: 165685001
• Update Time: 2025-06-22

2-methyl-4-(1,2-oxazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid
• 2229568-19-6
• EN300-1808583

• Inchi： 1S/C8H11NO3/c1-6(8(10)11)2-3-7-4-5-12-9-7/h4-6H,2-3H2,1H3,(H,10,11)
• InChI Key： OZSYEOYREMKXEF-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CON=1)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid

2-Methyl-4-(1,2-Oxazol-3-yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2229568-19-6, commonly referred to as 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a butanoic acid backbone with a substituted oxazole ring. The oxazole moiety, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, plays a crucial role in the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid as a promising candidate in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable tool in the development of novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways implicated in diseases like cancer and inflammation.

The synthesis of 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones and an amine or hydroxylamine derivative. The subsequent functionalization of the oxazole ring to introduce the butanoic acid group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases in organic solvents such as dichloromethane and ethyl acetate, which is advantageous for its use in various chemical reactions and formulations. The compound's stability under different storage conditions has also been thoroughly investigated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

The biological activity of 2-methyl-4-(1,2-oxazol-3-yl)butanoic acid has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, the compound has shown promise as an antioxidant agent, capable of scavenging free radicals and reducing oxidative stress in cellular systems.

One of the most exciting developments involving 2-methyl-4-(1,2-oxazol-3-yL)butanoic acid is its potential application in cancer therapy. Researchers have discovered that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, its ability to enhance the efficacy of conventional chemotherapeutic agents while reducing their side effects has positioned it as a potential candidate for combination therapy.

In conclusion, 2-methyl4(1 ̃ ̃ ̃ ̃ , , oxazol - yl ) butanoic acid (CAS No. 2229568 - 19 -6 ) is a versatile compound with significant potential in multiple areas of research and application. Its unique chemical structure, coupled with its promising biological activities, continues to drive interest among scientists and pharmaceutical developers alike. As ongoing studies uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a meaningful impact on the field of medicine.